Cas no 1261594-41-5 (2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester)

• Product Name: 2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
• CAS No: 1261594-41-5
• MF: C₁₆H₁₀F₆O₂
• MW: 348.239825725555
• CID: 4999771
• Update Time: 2025-08-04

2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester

• Inchi： 1S/C16H10F6O2/c1-24-14(23)9-6-7-11(13(8-9)16(20,21)22)10-4-2-3-5-12(10)15(17,18)19/h2-8H,1H3
• InChI Key： OTYZGASZVRAVMY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=CC=1C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3

Additional information on 2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester

Professional Introduction to 2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester (CAS No. 1261594-41-5)

2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester, with the CAS number 1261594-41-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound, characterized by its bis(trifluoromethyl) biphenyl core and ester functional group, exhibits distinct chemical characteristics that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The molecular structure of 2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester consists of two biphenyl rings connected by a methylene bridge, each ring substituted with trifluoromethyl groups at the 2-position. The presence of these electron-withdrawing trifluoromethyl groups enhances the compound's lipophilicity and electronic properties, making it a promising candidate for applications in organic electronics and pharmaceuticals. Additionally, the carboxylic acid methyl ester functionality at the 4-position provides a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, research on 2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester has been particularly focused on its potential applications in drug discovery and material science. The compound's ability to serve as a building block for designing novel therapeutic agents has been explored in several studies. For instance, its structural motif has been incorporated into molecules targeting specific biological pathways, demonstrating promising results in preclinical models. The trifluoromethyl group's influence on metabolic stability and binding affinity has been extensively studied, highlighting its role in optimizing drug-like properties.

One of the most compelling aspects of 2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester is its utility in the development of advanced materials. The compound's high thermal stability and electronic characteristics make it suitable for use in organic semiconductors and liquid crystal displays (LCDs). Recent advancements in polymer chemistry have demonstrated its incorporation into high-performance polymers that exhibit enhanced mechanical strength and optical clarity. These properties are particularly valuable in the manufacturing of flexible electronics and optoelectronic devices.

The synthesis of 2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester typically involves multi-step organic reactions, including cross-coupling reactions and protection-deprotection strategies. The introduction of trifluoromethyl groups often requires specialized reagents and conditions to ensure high yield and purity. Researchers have reported efficient synthetic routes that leverage palladium-catalyzed reactions and fluorochemicals to construct the desired bis(trifluoromethyl) biphenyl core. These methodologies highlight the growing sophistication in synthetic organic chemistry and the increasing availability of tools for constructing complex molecular architectures.

The pharmacological potential of 2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester has been further investigated through computational modeling and experimental screening. Studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and oncogenic pathways. The trifluoromethyl group's steric bulk and electronic effects are believed to contribute significantly to these biological activities by modulating binding interactions with target proteins. This has spurred interest in developing novel small-molecule drugs based on this scaffold.

In addition to its pharmaceutical applications, 2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester has found utility in agrochemical research. Its structural features have been exploited to design compounds with herbicidal and pesticidal properties. The lipophilicity imparted by the trifluoromethyl groups enhances membrane penetration, which is crucial for bioactivity against pests. Recent studies have reported promising results from field trials using derivatives of this compound as active ingredients in crop protection formulations.

The environmental impact of using compounds like 2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester is also a consideration in modern research. While the trifluoromethyl group enhances performance characteristics, it also raises questions about persistence and biodegradability. Efforts are underway to develop synthetic strategies that minimize environmental footprint while maintaining or improving efficacy. Green chemistry principles are being applied to optimize processes for producing this compound sustainably.

Future directions in research on CAS No. 1261594-41-5 include exploring its role in nanotechnology and supramolecular chemistry. The compound's ability to form stable aggregates and interact with other molecules makes it a candidate for designing novel nanoscale structures with tailored properties. Additionally, its incorporation into metal-organic frameworks (MOFs) has been proposed as a means to develop advanced catalysts and sensors.

In conclusion, 2,2'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester represents a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it indispensable in pharmaceutical development, materials science, and agrochemical research. As synthetic methodologies continue to evolve, the potential uses for this compound are expected to expand further, driving innovation in both academic research and industrial applications.